Cas no 862785-62-4 (7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid
• CAS No: 862785-62-4
• MF: C₁₈H₁₃Cl₂NO₂
• MW: 346.207322835922
• MDL: MFCD03422179
• CID: 3111445
• PubChem ID: 4712156
• Update Time: 2025-07-23

7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(4-chloro-phenyl)-3,8-dimethyl-quinoline-4-carboxylic acid
• SB72300
• 7-chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid
• ALBB-000740
• MFCD03422179
• DTXSID701161701
• STK472112
• BBL017697
• 7-chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylicacid
• H21101
• 862785-62-4
• CS-0319320
• AKOS003367021
• VS-06411
• 7-Chloro-2-(4-chlorophenyl)-3,8-dimethyl-4-quinolinecarboxylic acid
• 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid

• MDL： MFCD03422179
• Inchi： 1S/C18H13Cl2NO2/c1-9-14(20)8-7-13-15(18(22)23)10(2)16(21-17(9)13)11-3-5-12(19)6-4-11/h3-8H,1-2H3,(H,22,23)
• InChI Key： VMKRTBNGLFHQNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C(C)=C(C3C=CC(=CC=3)Cl)N=C2C=1C

Computed Properties

• Exact Mass: 345.0323340Da
• Monoisotopic Mass: 345.0323340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 505.3±50.0 °C at 760 mmHg
• Flash Point: 259.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid

Professional Introduction to 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid (CAS No. 862785-62-4)

7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid, identified by the chemical identifier CAS No. 862785-62-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class, a family of molecules known for their broad spectrum of biological activities and historical significance in drug discovery. The structural framework of this molecule, featuring a chloro substituent at the 7-position, a 4-chlorophenyl group at the 2-position, and dimethyl groups at the 3- and 8-positions, contributes to its unique chemical properties and potential pharmacological applications.

The quinoline scaffold has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. Modifications to the quinoline core, such as those present in 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid, can significantly alter its biological activity and selectivity. The presence of multiple chlorine atoms enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the dimethyl groups at the 3- and 8-positions contribute to steric hindrance and may influence binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced efficacy and reduced toxicity. One particularly promising area of investigation has been the use of quinoline-based compounds as inhibitors of kinases and other enzymes involved in cancer progression. Studies have demonstrated that certain quinoline derivatives can selectively inhibit tyrosine kinases, which are often overexpressed in tumor cells. The structural features of 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid, including its chloro substituents and aromatic rings, make it a potential candidate for such applications.

Furthermore, the carboxylic acid group at the 4-position of this molecule provides a site for further functionalization, allowing chemists to explore various derivatization strategies. For instance, esterification or amidation of this carboxylic acid could yield new compounds with altered solubility profiles or enhanced bioavailability. Such modifications are crucial in drug development, as they can improve pharmacokinetic properties and therapeutic outcomes.

The synthesis of 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by chlorination and alkylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce specific functional groups with high precision. The development of efficient synthetic methodologies is essential for large-scale production and further exploration of this compound's potential.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid with biological targets. These studies often involve docking simulations to predict how the molecule might interact with proteins such as kinases or transcription factors. The results from these simulations can guide medicinal chemists in designing next-generation analogs with improved binding affinities and selectivities.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly test large libraries of compounds for biological activity. 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid has been incorporated into several HTS campaigns aimed at identifying novel leads for various therapeutic indications. Preliminary data suggest that this compound exhibits promising activity against certain cancer cell lines, warranting further investigation into its mechanism of action.

The pharmacological profile of this compound is still under active investigation. In vitro studies have shown that it can modulate signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies in animal models are being conducted to assess its safety profile and therapeutic efficacy. Such studies are critical before moving into human clinical trials, where the ultimate goal is to evaluate its potential as a new treatment option for patients suffering from various diseases.

The role of 7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid in drug development extends beyond oncology. Emerging evidence suggests that quinoline derivatives may also have applications in infectious disease treatment and neurodegenerative disorders. The structural versatility of this class of compounds allows for targeted modifications that can tailor their activity toward specific disease pathways. This adaptability makes quinolines an attractive scaffold for innovative drug design.

In conclusion,7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid (CAS No. 862785-62-4) represents a promising candidate for further pharmaceutical exploration. Its unique structural features combined with its demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for quinoline derivatives,7-Chloro-2-(4-chlorophenyl)-3,8-dimethylquinoline-4-carboxylic acid is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.